Cas no 110728-99-9 (2-(4-nitrophenyl)pentanoic acid)

• Product Name: 2-(4-nitrophenyl)pentanoic acid
• CAS No: 110728-99-9
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 4572068
• Update Time: 2025-06-22

2-(4-nitrophenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-NITROPHENYL)PENTANOIC ACID
• Benzeneacetic acid, 4-nitro-α-propyl-
• 2-(4-nitrophenyl)pentanoic acid

• Inchi： 1S/C11H13NO4/c1-2-3-10(11(13)14)8-4-6-9(7-5-8)12(15)16/h4-7,10H,2-3H2,1H3,(H,13,14)
• InChI Key： QURBJKKJAXCORK-UHFFFAOYSA-N
• SMILES： C1(=CC=C([N+]([O-])=O)C=C1)C(C(=O)O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(4-nitrophenyl)pentanoic acid

2-(4-Nitrophenyl)Pentanoic Acid

2-(4-Nitrophenyl)Pentanoic Acid, a compound with the CAS number 110728-99-9, is an organic chemical characterized by its unique structure and versatile applications. This compound belongs to the class of aromatic carboxylic acids, which are widely studied in both academic and industrial settings due to their potential in various fields such as pharmaceuticals, agriculture, and material science. The molecule consists of a pentanoic acid backbone with a substituted 4-nitrophenyl group, which imparts distinct chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(4-Nitrophenyl)Pentanoic Acid through various methodologies, including direct arylation and cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug design. For instance, researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the development of antimicrobial agents and anticancer drugs.

The structural features of 2-(4-Nitrophenyl)Pentanoic Acid make it an ideal candidate for studying intermolecular interactions and crystal engineering. Its ability to form stable crystalline structures has been leveraged in the creation of advanced materials, such as organic semiconductors and pigments, which exhibit enhanced performance in electronic devices. Furthermore, the compound's reactivity towards nucleophilic substitution and condensation reactions has been extensively investigated, revealing its role in synthesizing complex organic frameworks.

In terms of biological activity, recent studies have highlighted the potential of 2-(4-Nitrophenyl)Pentanoic Acid as a modulator of cellular signaling pathways. For example, it has been shown to interact with enzymes involved in lipid metabolism, suggesting its role in the development of therapies for metabolic disorders. Additionally, its ability to inhibit certain bacterial enzymes has positioned it as a promising candidate for antibiotic development.

The environmental impact of synthesizing and using 2-(4-Nitrophenyl)Pentanoic Acid has also garnered attention. Researchers are exploring greener synthesis routes that minimize waste and energy consumption, aligning with global sustainability goals. Moreover, studies on its biodegradation pathways are underway to ensure that its use does not pose long-term risks to ecosystems.

From an analytical standpoint, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in characterizing the compound's structure and properties. These tools have provided insights into its electronic configuration, stereochemistry, and molecular interactions, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, 2-(4-Nitrophenyl)Pentanoic Acid (CAS No: 110728-99-9) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties, coupled with ongoing research advancements, continue to unlock new opportunities for innovation and application.